Cas no 2486-12-6 (Benzene,1,1'-sulfonylbis[2,4-dinitro-)
2486-12-6 structure
Product Name:Benzene,1,1'-sulfonylbis[2,4-dinitro-
CAS No:2486-12-6
MF:C12H6N4O10S
MW:398.26184129715
CID:285708
PubChem ID:97432
Update Time:2025-04-19
Benzene,1,1'-sulfonylbis[2,4-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- 2,2',4,4'-Tetranitro-diphenyl-sulfon
- 2,2',4,4'-Tetranitrodiphenylsulfone
- 2,4-Dinitrophenyl sulfone
- 2.4.2'.4'-Tetranitro-diphenylsulfon
- AC1L3YI0
- bis-(2,4-dinitro-phenyl) sulfone
- Bis-(2,4-dinitro-phenyl)-sulfon
- Bis-< 2,4-dinitro-phenyl> -sulfon
- BRN 2572378
- NSC122653
- Sulfone, bis(2,4-dinitrophenyl)
- NSC 122653
- Benzene, 1,1'-sulfonylbis(2,4-dinitro-
- AKOS003235585
- NSC-122653
- TV4S6W6H6F
- 1,1'-sulfonylbis(2,4-dinitrobenzene)
- 1-(2,4-dinitrophenyl)sulfonyl-2,4-dinitro-benzene
- SCHEMBL1970447
- 2486-12-6
- DTXSID80179561
- UNII-TV4S6W6H6F
- 4-06-00-01750 (Beilstein Handbook Reference)
- 1-(2,4-dinitrophenyl)sulfonyl-2,4-dinitrobenzene
- Benzene,1,1'-sulfonylbis[2,4-dinitro-
-
- Inchi: 1S/C12H6N4O10S/c17-13(18)7-1-3-11(9(5-7)15(21)22)27(25,26)12-4-2-8(14(19)20)6-10(12)16(23)24/h1-6H
- InChI Key: AFGYVZLIKYTRAH-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 397.98048
- Monoisotopic Mass: 397.98046357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 672
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 226Ų
Experimental Properties
- PSA: 206.7
- LogP: 5.32580
Benzene,1,1'-sulfonylbis[2,4-dinitro- Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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